Cas no 870065-92-2 (Benzene, 2-chloro-4-fluoro-1-nitro-3-(trifluoromethyl)-)

• Product Name: Benzene, 2-chloro-4-fluoro-1-nitro-3-(trifluoromethyl)-
• CAS No: 870065-92-2
• MF: C₇H₂ClF₄NO₂
• MW: 243.54289484024
• CID: 1859133
• PubChem ID: 57215871
• Update Time: 2025-04-21

Benzene, 2-chloro-4-fluoro-1-nitro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-4-fluoro-1-nitro-3-(trifluoromethyl)-
• 2-chloro-4-fluoro-1-nitro-3-trifluoromethylbenzene
• 3-chloro-1-fluoro-4-nitro-2-(trifluoromethyl)benzene
• 2-chloro-4-fluoro-1-nitro-3-(trifluoromethyl)benzene
• SCHEMBL3291265
• DB-149559
• 870065-92-2
• AKOS040768435

• Inchi： 1S/C7H2ClF4NO2/c8-6-4(13(14)15)2-1-3(9)5(6)7(10,11)12/h1-2H
• InChI Key： SHKACKZLTPLGLE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(F)(F)F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.9710186Da
• Monoisotopic Mass: 242.9710186Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų